Cas no 2229152-51-4 (2-4-(methoxycarbonyl)-3-methylphenylbutanoic acid)

• Product Name: 2-4-(methoxycarbonyl)-3-methylphenylbutanoic acid
• CAS No: 2229152-51-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5815082
• PubChem ID: 165666490
• Update Time: 2025-05-26

2-4-(methoxycarbonyl)-3-methylphenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(methoxycarbonyl)-3-methylphenylbutanoic acid
• EN300-1741159
• 2229152-51-4
• 2-[4-(methoxycarbonyl)-3-methylphenyl]butanoic acid

• Inchi： 1S/C13H16O4/c1-4-10(12(14)15)9-5-6-11(8(2)7-9)13(16)17-3/h5-7,10H,4H2,1-3H3,(H,14,15)
• InChI Key： KFLUFVQMSAAAGX-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C=CC(C(=O)OC)=C(C)C=1)=O

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-4-(methoxycarbonyl)-3-methylphenylbutanoic acid

2-4-(Methoxycarbonyl)-3-Methylphenylbutanoic Acid: A Comprehensive Overview

CAS No. 2229152-51-4, also known as 2-4-(Methoxycarbonyl)-3-Methylphenylbutanoic Acid, is a novel compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in drug development and medicinal chemistry. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-4-(Methoxycarbonyl)-3-Methylphenylbutanoic Acid.

Chemical Structure and Properties:

The molecular formula of 2-4-(Methoxycarbonyl)-3-Methylphenylbutanoic Acid is C15H18O4, with a molecular weight of approximately 266.30 g/mol. The compound features a butanoic acid backbone substituted with a 4-(methoxycarbonyl)-3-methylphenyl group. The presence of the methoxycarbonyl moiety imparts ester functionality, while the methylphenyl group contributes to the aromatic character of the molecule. These structural elements collectively influence the compound's solubility, stability, and reactivity in various chemical environments.

The physical properties of 2-4-(Methoxycarbonyl)-3-Methylphenylbutanoic Acid include a melting point of around 105°C and a boiling point of approximately 350°C under standard atmospheric conditions. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

Synthesis Methods:

The synthesis of 2-4-(Methoxycarbonyl)-3-Methylphenylbutanoic Acid can be achieved through several routes, each offering unique advantages and challenges. One common approach involves the condensation of 4-(methoxycarbonyl)-3-< strong>methylbenzaldehyde with an appropriate butyric acid derivative, followed by reduction and esterification steps. This method typically yields high purity products with good yields.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Heck reaction. These methods are particularly useful for introducing functional groups at specific positions on the aromatic ring, thereby providing greater control over the final product's structure. Recent advancements in catalytic chemistry have further optimized these processes, making them more efficient and environmentally friendly.

Biological Activities: strong>

The biological activities of 2-4-(< strong>Methoxycarbonyl strong >)-3- < strong >Methylphenyl strong >butanoic Acid have been extensively studied due to its potential therapeutic applications. Research has shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated antioxidant activity by scavenging free radicals and protecting cells from oxidative stress.

In vitro studies have also revealed that 2-4-( < strong >Methoxycarbonyl strong >)-3- < strong >Methylphenyl strong >butanoic Acid possesses anti-cancer properties by inducing apoptosis in various cancer cell lines. The mechanism of action involves modulating signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

< strong >Recent Research Advancements: strong > p > < p >Recent research has focused on optimizing the pharmacological profile of 2-4-( < strong >Methoxycarbonyl strong >)-3- < strong >Methylphenyl strong >butanoic Acid for therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported the development of novel derivatives with enhanced anti-inflammatory and anti-cancer activities. These derivatives were designed to improve bioavailability and reduce side effects associated with the parent compound. p > < p >Another significant advancement involves the use of nanotechnology to enhance the delivery and efficacy of 2-4-( < strong >Methoxycarbonyl strong >)-3- < strong >Methylphenyl strong >butanoic Acid. Nanoparticle formulations have shown promise in improving drug solubility, stability, and targeted delivery to specific tissues or cells. This approach has the potential to revolutionize the treatment of various diseases by enhancing therapeutic outcomes while minimizing adverse effects. p > < p >< strong >Conclusion: strong > p > < p >In summary, 2-4-( < strong >Methoxycarbonyl strong >)-3- < strong >Methylphenyl strong >butanoic Acid (CAS No. 2229152-51-4) is a promising compound with diverse biological activities and potential applications in drug development. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and clinical evaluation. Ongoing studies continue to explore new derivatives and delivery systems to optimize its therapeutic potential, paving the way for innovative treatments in medicine. p > article > response >